Cas no 1374657-01-8 (tert-butyl N-(1-methyl-3-oxo-cyclohexyl)carbamate)

• Product Name: tert-butyl N-(1-methyl-3-oxo-cyclohexyl)carbamate
• CAS No: 1374657-01-8
• MF: C₁₂H₂₁NO₃
• MW: 227.3000
• MDL: MFCD24856801
• CID: 4741352
• PubChem ID: 130067910
• Update Time: 2026-02-25

tert-butyl N-(1-methyl-3-oxo-cyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-methyl-3-oxocyclohexyl)carbamate
• Tert-butyl N-(1-methyl-3-oxocyclohexyl)carbamate
• tert-butyl N-(1-methyl-3-oxo-cyclohexyl)carbamate
• PS-18401
• tert-Butyl(1-methyl-3-oxocyclohexyl)carbamate
• 1374657-01-8
• CS-0310026
• 3-(Boc-amino)-3-methylcyclohexanone
• Tert-butyln-(1-methyl-3-oxo-cyclohexyl)carbamate
• 1-(Boc-amino)-1-methyl-3-oxo-cyclohexane
• MFCD24856801
• D79308
• SY264883

• MDL： MFCD24856801
• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-12(4)7-5-6-9(14)8-12/h5-8H2,1-4H3,(H,13,15)
• InChI Key： TUVHCADSKJLFIX-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N([H])C1(C([H])([H])[H])C([H])([H])C(C([H])([H])C([H])([H])C1([H])[H])=O)=O

Computed Properties

• Exact Mass: 227.152144g/mol
• Monoisotopic Mass: 227.152144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• Molecular Weight: 227.3g/mol
• XLogP3: 1.3